Cas no 75166-67-5 (1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one)

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one structure
75166-67-5 structure
Product Name:1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
CAS No:75166-67-5
MF:C14H22N4O2
MW:278.350082874298
CID:578146
PubChem ID:135413495
Update Time:2025-07-12

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
    • 1,9-dihydro-9-[1-(1-hydroxyethyl)heptyl]-6H-purin-6-one
    • 9-(2-hydroxynonan-3-yl)-3H-purin-6-one
    • 9-[1-(1-hydroxyethyl)heptyl]-3,9-dihydro-6H-purin-6-one
    • Nosantine racemate
    • EINECS 278-092-9
    • 9-(2-Hydroxynonan-3-yl)-1,9-dihydro-6H-purin-6-one
    • 9-(2-HYDROXYNONAN-3-YL)-1H-PURIN-6-ONE
    • SCHEMBL11253031
    • AKOS040733868
    • 75166-67-5
    • 9-(2-hydroxynonan-3-yl)-6,9-dihydro-1H-purin-6-one
    • DTXSID20996638
    • CS-6565
    • 9-(2-Hydroxynonan-3-yl)-9H-purin-6-ol
    • HY-101687
    • Nosantine (racemate)
    • NS00059158
    • NPT 15392 racemate
    • DA-56268
    • RSMDQPNZAPMDJC-UHFFFAOYSA-N
    • Inchi: 1S/C14H22N4O2/c1-3-4-5-6-7-11(10(2)19)18-9-17-12-13(18)15-8-16-14(12)20/h8-11,19H,3-7H2,1-2H3,(H,15,16,20)
    • InChI Key: RSMDQPNZAPMDJC-UHFFFAOYSA-N
    • SMILES: OC(C)C(CCCCCC)N1C=NC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 278.174276
  • Monoisotopic Mass: 278.174276
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.1
  • Topological Polar Surface Area: 79.5

Experimental Properties

  • Density: 1.27
  • Boiling Point: 504.1°C at 760 mmHg
  • Flash Point: 258.7°C
  • Refractive Index: 1.615

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Pricemore >>

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Biosynth
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